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Compound of Interest

Compound Name: 2-(4-Methylphenyl)oxirane, (-)-

Cat. No.: B12749857 Get Quote

As a Senior Application Scientist, my primary goal is to empower your research by ensuring

that innovation and safety advance hand-in-hand. This guide addresses the safe handling of 2-
(4-Methylphenyl)oxirane, (-)-, a valuable synthetic intermediate. Its utility is derived from its

reactive epoxide functional group; this same reactivity necessitates a robust and informed

approach to its handling, storage, and disposal. This document moves beyond a simple

checklist to explain the chemical principles that underpin these critical safety protocols.

Section 1: Hazard Assessment - Understanding the
Reactivity of Epoxides
The key to safely handling 2-(4-Methylphenyl)oxirane lies in understanding the chemical nature

of its epoxide ring. This strained, three-membered ring is an electrophilic species, highly

susceptible to ring-opening reactions by nucleophiles. While this reactivity is essential for its

role in chemical synthesis, it is also the primary source of its potential biological hazards.

Epoxides can act as alkylating agents, capable of reacting with biological macromolecules.

This reactivity profile leads to the following primary hazards:

Skin and Eye Irritation: Direct contact can cause irritation. Prolonged or repeated contact

may lead to more severe effects.[1]

Respiratory Irritation: Vapors or aerosols may cause respiratory tract irritation.[2]
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Sensitization: Epoxides are known sensitizers.[3] Repeated, even low-level, exposure can

lead to an allergic skin reaction (allergic contact dermatitis) upon subsequent contact.

Reactivity Hazards: The compound can react vigorously with incompatible materials such as

strong acids and oxidizing agents.[4] Like many epoxides, it may polymerize exothermically if

heated or contaminated, which could lead to a dangerous pressure buildup in a sealed

container.[2]

Chemical Identification Summary
Property Identifier

Chemical Name 2-(4-Methylphenyl)oxirane, (-)-

Synonyms
p-Methylstyrene oxide, 4-Methylstyrene oxide,

2-p-Tolyloxirane[5][6]

CAS Number 13107-39-6[5][6]

Molecular Formula C₉H₁₀O[7]

Appearance Liquid[5]

Section 2: The Protective Triad - Controls,
Equipment, and Practices
A comprehensive safety strategy relies on a multi-layered approach. We will not rely on a single

line of defense but will instead implement a system of engineering controls, personal protective

equipment, and deliberate work practices.

Primary Control: The Chemical Fume Hood
All work involving 2-(4-Methylphenyl)oxirane must be performed inside a certified chemical

fume hood.[8][9] This is your primary and most effective defense against inhaling potentially

harmful vapors. Ventilation is a key strategy to prevent the formation of flammable or toxic

atmospheres.[10] Ensure the sash is kept at the lowest practical height to maximize protection.
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Personal Protective Equipment (PPE): Your Last Line of
Defense
PPE is essential to guard against accidental splashes and contact. Never use PPE to

compensate for poor engineering controls or unsafe work practices.[9]
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Protection Type Specification Rationale & Best Practices

Hand Protection
Double-gloving with Nitrile or

Butyl rubber gloves.[11]

Nitrile offers good splash

protection and is more durable

than latex.[11] Butyl rubber

provides excellent resistance

to many reactive chemicals.[3]

Double-gloving provides

redundancy in case the outer

glove is compromised. Always

inspect gloves for tears before

use and change them

immediately if contamination is

suspected.[11]

Eye Protection
Chemical splash goggles with

side shields.[8][12]

Protects against splashes from

all angles. For larger volume

transfers (>100 mL),

supplement with a full-face

shield worn over the goggles.

[3][8]

Body Protection Flame-resistant lab coat.

Protects skin and personal

clothing from minor splashes.

For procedures with a higher

splash risk, a chemical-

resistant apron should be worn

over the lab coat.[3][12]

Respiratory
Not required when working

within a certified fume hood.

For spill cleanup or in the

event of ventilation failure, an

air-purifying respirator with an

organic vapor cartridge is

necessary.[3] All respirator use

must be part of a formal

program that complies with

OSHA standards, including fit-

testing.[12]
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Safe Handling Workflow
The following workflow illustrates the key safety checkpoints from material receipt to waste

disposal. This systematic approach minimizes risk at each stage of the chemical's lifecycle.
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Preparation

Handling in Fume Hood

Post-Procedure

1. Review SDS & SOP

Verify hazards, incompatibilities,
and emergency procedures.

2. Don Full PPE

Gloves, goggles, lab coat.
Add face shield/apron if needed.

3. Verify Fume Hood Operation

4. Weigh/Measure Reagent

5. Perform Reaction/Transfer

6. Decontaminate Glassware

7. Segregate Waste

Aqueous vs. Organic.
Halogenated vs. Non-halogenated.

8. Doff PPE Correctly

9. Wash Hands Thoroughly

Final critical step to
prevent inadvertent exposure.

Click to download full resolution via product page

A decision tree for responding to a chemical spill.
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First Aid Measures
Immediate and correct first aid can significantly reduce the severity of an injury.

Skin Contact: Immediately remove all contaminated clothing. [13]Wash the affected area

thoroughly with soap and plenty of water for at least 15 minutes. [14]Seek medical attention

if irritation develops or persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open to ensure thorough rinsing. [14]Remove contact lenses if present

and easy to do. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air and keep them in a position comfortable for

breathing. [13][14]If breathing is difficult or stops, provide artificial respiration. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. [15]Never give anything by

mouth to an unconscious person. [4]Seek immediate medical attention.

Section 4: Lifecycle Management - Storage and
Disposal
Proper management extends beyond the benchtop.

Storage
Store containers in a cool, dry, and well-ventilated area. [4]* Keep containers tightly closed to

prevent leakage or contamination. [4]* Segregate from incompatible materials, particularly

strong acids, bases, and oxidizing agents. [4][16]* Utilize secondary containment trays to

mitigate leaks from the primary container. [10]

Waste Disposal
All waste containing 2-(4-Methylphenyl)oxirane, including contaminated absorbents from

spills, must be treated as hazardous waste.

Collect waste in clearly labeled, sealed containers that are compatible with the chemical.
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Dispose of waste through your institution's licensed hazardous waste disposal program.

[13]Do not pour this chemical or its solutions down the drain. [4]* Empty containers may

retain product residue and should be handled as hazardous until properly decontaminated.

[13] By integrating these principles of hazard awareness, protective systems, and

emergency preparedness into your daily laboratory operations, you can confidently and

safely utilize 2-(4-Methylphenyl)oxirane, (-)- in your research endeavors.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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